Cas no 89861-38-1 (4-Pentenoic acid, 5-(4-chlorophenyl)-2-diazo-3-oxo-, ethyl ester, (E)-)

• Product Name: 4-Pentenoic acid, 5-(4-chlorophenyl)-2-diazo-3-oxo-, ethyl ester, (E)-
• CAS No: 89861-38-1
• MF: C₁₃H₁₁ClN₂O₃
• MW: 278.69104218483
• CID: 586934
• PubChem ID: 71326557
• Update Time: 2025-04-19

4-Pentenoic acid, 5-(4-chlorophenyl)-2-diazo-3-oxo-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 5-(4-chlorophenyl)-2-diazo-3-oxo-, ethyl ester, (E)-
• 1-(4-chlorophenyl)-4-diazonio-5-ethoxy-5-oxopenta-1,3-dien-3-olate
• 89861-38-1
• DTXSID70755717

• Inchi： 1S/C13H11ClN2O3/c1-2-19-13(18)12(16-15)11(17)8-5-9-3-6-10(14)7-4-9/h3-8H,2H2,1H3
• InChI Key： GBFIXEYJIQOVII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C=CC(C(C(=O)OCC)=[N+]=[N-])=O

Computed Properties

• Exact Mass: 278.0458199g/mol
• Monoisotopic Mass: 278.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.3
• Topological Polar Surface Area: 45.4Ų